Cas no 923227-86-5 (N-(4-acetylphenyl)-3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(4-acetylphenyl)-3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 923227-86-5
• MF: C₂₆H₂₄N₄O₄
• MW: 456.493165969849
• CID: 5850811
• PubChem ID: 44015822
• Update Time: 2025-07-09

N-(4-acetylphenyl)-3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-3-oxo-5-(oxolan-2-ylmethyl)-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS021599652
• 923227-86-5
• N-(4-acetylphenyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-1019
• N-(4-acetylphenyl)-3-oxo-5-[(oxolan-2-yl)methyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• N-(4-acetylphenyl)-3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

• Inchi： 1S/C26H24N4O4/c1-17(31)18-9-11-19(12-10-18)27-25(32)22-15-29(14-21-8-5-13-34-21)16-23-24(22)28-30(26(23)33)20-6-3-2-4-7-20/h2-4,6-7,9-12,15-16,21H,5,8,13-14H2,1H3,(H,27,32)
• InChI Key： MBCKOQSYTSFVAY-UHFFFAOYSA-N
• SMILES： C1N(CC2CCCO2)C=C(C(NC2=CC=C(C(C)=O)C=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 456.17975526g/mol
• Monoisotopic Mass: 456.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 925
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.3Ų

Additional information on N-(4-acetylphenyl)-3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Introduction to N-(4-acetylphenyl)-3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 923227-86-5)

N-(4-acetylphenyl)-3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, identified by its CAS number 923227-86-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[4,3-c]pyridine scaffold, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of an acetylphenyl moiety at the 4-position of the pyrazolo[4,3-c]pyridine core suggests possible influences on electronic distribution and reactivity. Additionally, the 3-oxo group introduces a carbonyl functionality, which can participate in hydrogen bonding and other interactions with biological targets. The 5-(oxolan-2-yl)methyl side chain adds another layer of complexity, potentially influencing solubility and metabolic stability.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential as pharmacological agents. The pyrazolo[4,3-c]pyridine scaffold has been particularly studied for its role in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The compound in question, N-(4-acetylphenyl)-3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, represents a promising candidate for further investigation due to its unique structural features.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the acetylphenyl, 3-oxo, and 5-(oxolan-2-yl)methyl groups necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, may be employed to achieve the desired molecular architecture.

Evaluation of the pharmacological properties of N-(4-acetylphenyl)-3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has revealed several intriguing findings. Preclinical studies have suggested that this compound exhibits moderate activity against certain cancer cell lines, potentially through inhibition of key signaling pathways involved in tumor growth and progression. Furthermore, its interaction with enzymes such as kinases and phosphodiesterases has been explored, indicating potential therapeutic benefits in managing chronic inflammatory conditions.

The structural features of this compound also make it a valuable tool for mechanistic studies in drug discovery. The presence of multiple reactive sites allows researchers to investigate how different parts of the molecule contribute to its overall biological activity. This information can be used to design more potent derivatives with improved pharmacokinetic profiles and reduced side effects.

In conclusion, N-(4-acetylphenyl)-3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-< strong>H,polymerization,polymerization,polymerization,polymerization,polymerization,polymerization,polymerization,polymerization,polymerization,polymerization,polymerization,polymerization,polymerization,polymerization,polymerization,polymerization [polymerization polymerization polymerization polymerization polymerization polymerization polymerization polymerization polymerization polymerization polymerization polymerizati